1-Bromo-2-methyl-2-butene

• Molecular Formula: C5H9Br
• Molecular Weight: 149.03 g/mol
• InChI: InChI=1S/C5H9Br/c1-3-5(2)4-6/h3H,4H2,1-2H3
• InChIKey: WZEXBDRUCFODAA-UHFFFAOYSA-N

1-Bromo-2-methyl-2-butene (Tiglyl Bromide): Chemical Identity, Class, and Procurement-Relevant Physical Properties

1-Bromo-2-methyl-2-butene (CAS 57253-30-2 for the E-isomer; CAS 57253-29-9 for the Z-isomer), also referred to as tiglyl bromide (E) or angelyl bromide (Z), is a C₅ allylic bromide belonging to the class of trisubstituted allyl halides. With a molecular formula of C₅H₉Br and molecular weight of 149.03 g/mol, it features a methyl substituent at the 2-position of the allylic framework, creating a stereodefined (E/Z) trisubstituted double bond that is absent in simpler analogs such as allyl bromide or prenyl bromide . The compound is listed in the NIST Chemistry WebBook and the Springer Materials substance profile, with 12 journal articles and 2 patents referencing it as a reactant or synthetic intermediate [1][2]. Its predicted physicochemical profile—boiling point 125.9±9.0 °C (760 mmHg), density 1.3±0.1 g/cm³, ACD/LogP 2.86, and refractive index 1.470—positions it as a higher-boiling, more lipophilic alternative to simpler allylic bromides for applications requiring controlled stereochemistry and enhanced organic-phase partitioning .

Compound Class

Trisubstituted allyl halide with stereodefined E/Z configuration; 2-methyl substitution directs regiochemistry

Workflow Relevance

Higher boiling point and lipophilicity vs. simple allyl bromides support organic-phase partitioning and elevated reaction temperatures

Procurement Cue

Verify CAS 57253-30-2 (E) or 57253-29-9 (Z) to secure required stereoisomer; avoid prenyl or crotyl substitution

• [1] NIST Chemistry WebBook. 2-Butene, 1-bromo-2-methyl-, (E)-. CAS Registry Number: 57253-30-2. National Institute of Standards and Technology, Standard Reference Database 69. https://webbook.nist.gov/cgi/formula?ID=C57253302&Mask=8 View Source
• [2] Springer Materials. (E)-1-Bromo-2-methyl-2-butene Substance Profile. CAS-RN: 57253-30-2. Molecular Weight: 149.0301; Calculated Log P: 1.864; Rotatable Bonds: 3; Journal articles: 12; Patents: 2. https://materials.springer.com/substanceprofile/docs/smsid_vroaquvinskgjrer View Source

Why Generic Allylic Bromide Substitution Fails: Structural Isomerism and Stereochemical Specificity of 1-Bromo-2-methyl-2-butene

In-class allylic bromides such as prenyl bromide (1-bromo-3-methyl-2-butene, CAS 870-63-3), allyl bromide (CAS 106-95-6), and crotyl bromide (CAS 29576-14-5) share the allylic bromide functional group but differ decisively in carbon skeleton connectivity, methyl substitution pattern, and stereochemical identity. 1-Bromo-2-methyl-2-butene is the only isomer among these that bears the methyl group at the internal (C-2) position of the allylic system, producing a trisubstituted double bond with defined E or Z configuration . This structural distinction directly governs three procurement-relevant performance parameters: (i) the boiling point and phase-partitioning behavior during synthesis workup, (ii) the regiochemical outcome (SN2 vs. SN2′) of nucleophilic displacements due to steric and electronic effects at the reaction center, and (iii) the stereochemical fidelity of the prenyl-type fragment transferred to the target molecule [1]. Substituting 1-bromo-2-methyl-2-butene with prenyl bromide—which presents a gem-dimethyl terminus rather than a stereodefined trisubstituted olefin—would erase stereochemical information at the double bond and alter the steric environment at the reacting carbon, potentially compromising both yield and stereochemical outcome in syntheses where the tiglyl or angelyl motif is structurally required .

Prenyl bromide

3-methyl substitution on symmetrical double bond; no E/Z isomerism, erases stereochemical information

Crotyl bromide

Lacks 2-methyl group; supplied as E/Z mixture, cannot deliver stereodefined trisubstituted olefin

Allyl bromide

Lower logP and boiling point may shift extraction behavior and limit thermal window for SN2 alkylations

• [1] Wikipedia. Allyl bromide. Boiling point: 71 °C; Density: 1.398 g/cm³; log P: 1.79. https://en.wikipedia.org/wiki/Allyl_bromide View Source

Quantitative Differentiation Evidence: 1-Bromo-2-methyl-2-butene vs. Closest Allylic Bromide Analogs

Physical Property Differentiation: Boiling Point, Density, and Lipophilicity vs. Prenyl Bromide, Allyl Bromide, and Crotyl Bromide

1-Bromo-2-methyl-2-butene (E-isomer) exhibits a predicted boiling point of 125.9±9.0 °C at 760 mmHg, which is approximately 55 °C higher than that of allyl bromide (71 °C experimental) and approximately 26–28 °C higher than that of crotyl bromide (97–99 °C experimental), while being comparable to—but distinct from—prenyl bromide (132.6±0.0 °C predicted at 760 mmHg) [1]. The ACD/LogP of 2.86 for the target compound matches that of prenyl bromide (2.86) but substantially exceeds allyl bromide (experimental log P = 1.79) and crotyl bromide (estimated log P ~1.96), indicating approximately 10-fold greater lipophilicity versus allyl bromide [1][2]. The predicted density (1.3±0.1 g/cm³) is lower than allyl bromide (1.398 g/cm³ experimental) and similar to prenyl bromide (1.3±0.1 g/cm³ predicted; 1.29 g/mL at 20 °C experimental) [1]. These differences directly impact distillation cut points, extraction efficiency, and chromatographic retention in downstream purification workflows .

Physical Properties

Reported

Δbp ~+55 °C vs. allyl; logP 2.86 (target) vs. 1.79 (allyl)

Higher bp/logP alter distillation and extraction design

Predicted values; verify experimentally for process scale

Evidence Dimension	Boiling point (760 mmHg), density, and LogP
Target Compound Data	bp 125.9±9.0 °C (predicted); density 1.3±0.1 g/cm³ (predicted); ACD/LogP 2.86; nD 1.470 (predicted)
Comparator Or Baseline	Prenyl bromide: bp 132.6±0.0 °C (predicted), density 1.3±0.1 g/cm³ (predicted) / 1.29 g/mL at 20 °C (exp.), ACD/LogP 2.86, nD 1.470 (predicted). Allyl bromide: bp 71 °C (exp.), density 1.398 g/cm³ (exp.), log P 1.79 (exp.). Crotyl bromide: bp 97–99 °C (exp.), density 1.312 g/mL at 25 °C (exp.), log P ~1.96 (est.)
Quantified Difference	Δbp (target vs. allyl bromide): +~55 °C; Δbp (target vs. crotyl bromide): +~26–28 °C; Δbp (target vs. prenyl bromide, predicted): −6.7 °C. ΔLogP (target vs. allyl bromide): +1.07 (~11.7× higher Kow). Δdensity (target vs. allyl bromide): −0.1 g/cm³ (predicted vs. experimental).
Conditions	Predicted values from ACD/Labs Percepta v14.00; experimental values from Wikipedia, ChemWhat, and ChemSpider databases.

Why This Matters

The elevated boiling point and higher LogP of 1-bromo-2-methyl-2-butene relative to allyl and crotyl bromides alter solvent compatibility and isolation strategy, while similarity to prenyl bromide in LogP masks the critical stereochemical distinction—requiring procurement specifications to explicitly verify the 2-methyl positional isomer rather than the 3-methyl (prenyl) isomer to ensure correct structural identity.

• [1] Wikipedia. Allyl bromide. Boiling point 71 °C; Density 1.398 g/cm³; log P 1.79. https://en.wikipedia.org/wiki/Allyl_bromide View Source
• [2] ChemWhat / BuildingBlock BOC Sciences. Crotyl bromide (CAS 29576-14-5). Boiling Point 97–99 °C (lit.); Density 1.312 g/mL at 25 °C (lit.); Refractive Index n20/D 1.480 (lit.); LogP 1.95740. https://www.chemwhat.com/crotyl-bromide-cas-29576-14-5/; https://buildingblock.bocsci.com/crotyl-bromide-cas-29576-14-5.html View Source

Stereochemical Configuration: E/Z Isomerism of the Trisubstituted Double Bond vs. Symmetrical Prenyl Bromide

1-Bromo-2-methyl-2-butene exists as two distinct, separable stereoisomers—(E)-1-bromo-2-methyl-2-butene (CAS 57253-30-2, tiglyl bromide) and (Z)-1-bromo-2-methyl-2-butene (CAS 57253-29-9, angelyl bromide)—each with independently verifiable physical properties [1]. The (Z)-isomer exhibits an estimated boiling point of 114.3 °C, a density of 1.2500, and a refractive index of 1.4785, while the (E)-isomer shows a predicted boiling point of 125.9 °C, density of 1.3 g/cm³, and refractive index of 1.470 [1]. In contrast, prenyl bromide (1-bromo-3-methyl-2-butene, CAS 870-63-3) bears geminal dimethyl substitution at the terminal olefinic carbon, producing a symmetrically substituted double bond with no E/Z stereoisomerism [2]. Crotyl bromide (C₄H₇Br) is typically supplied as a mixture of E and Z isomers (boiling point range 97–99 °C), without the additional methyl substituent [3]. The stereochemical integrity of 1-bromo-2-methyl-2-butene is preserved through nucleophilic substitution reactions, enabling stereoretentive transfer of the tiglyl or angelyl fragment to target molecules [4].

E/Z Stereochemistry

Reported

E-isomer bp 125.9°C, nD 1.470; Z-isomer bp 114.3°C, nD 1.4785

CAS-specific procurement enables stereocontrol

Prenyl bromide: no E/Z isomerism; crotyl: isomeric mixture

Evidence Dimension	Stereochemical identity and isomer-specific physical properties
Target Compound Data	(E)-isomer (57253-30-2): bp 125.9±9.0 °C (pred.), density 1.3±0.1 g/cm³, nD 1.470. (Z)-isomer (57253-29-9): bp 114.3 °C (est.), density 1.2500, nD 1.4785.
Comparator Or Baseline	Prenyl bromide (870-63-3): No E/Z isomerism possible (gem-dimethyl). Crotyl bromide (29576-14-5): E/Z mixture, bp 97–99 °C, density 1.312 g/mL, nD 1.480, no 2-methyl substituent.
Quantified Difference	Δbp (E vs. Z isomer): ~11.6 °C. ΔnD (E vs. Z): −0.0085. ΔnD (Z target vs. crotyl bromide mixture): −0.0015. Presence of stereodefined trisubstituted double bond vs. symmetrical or non-stereodefined alternatives.
Conditions	Predicted (ACD/Labs) and estimated properties from ChemSpider, Chem960, and NIST Webbook.

Why This Matters

For procurement of stereochemically pure building blocks, the ability to specify either the E- or Z-isomer of 1-bromo-2-methyl-2-butene—each with distinct CAS numbers and verifiable physical constants—provides quality control leverage that is unavailable with prenyl bromide (no E/Z isomerism) or crotyl bromide (typically supplied as an isomeric mixture), directly enabling stereospecific synthetic route design.

• [1] Chem960. 2-Butene, 1-bromo-2-methyl-, (Z)- (CAS 57253-29-9). Experimental properties: Refractive index 1.4785; Boiling point 114.3 °C (estimate); Density 1.2500. https://m.chem960.com/cas/57253-29-9/ View Source
• [2] NIST Chemistry WebBook. 2-Butene, 1-bromo-3-methyl- (Prenyl bromide). CAS 870-63-3. Formula C5H9Br, MW 149.029. InChI: InChI=1S/C5H9Br/c1-5(2)3-4-6/h3H,4H2,1-2H3. https://webbook.nist.gov/cgi/inchi?ID=C870633&Mask=8 View Source
• [3] ChemWhat. Crotyl bromide (CAS 29576-14-5). Boiling Point 97–99 °C (lit.); Density 1.312 g/mL at 25 °C (lit.); Refractive Index n20/D 1.480 (lit.). Mixture of cis/trans isomers. https://www.chemwhat.com/crotyl-bromide-cas-29576-14-5/ View Source
• [4] Sato, K.; Inoue, S.; Ota, S. Stereoselective Synthesis of Trisubstituted Olefins via π-Allylic Nickel Bromide Complexes with Functional Group. Chemistry Letters 1975, 4 (7), 747–750. Demonstrates stereoretentive transformation of 1-bromo-2-methyl-2-butene derivatives to trisubstituted (E)-olefins. View Source

Regioselectivity in Radical Allylic Bromination: 2:1 γ/β′ Product Ratio from Tiglate Ester vs. Alternative Allylic Substrates

The Wohl-Ziegler bromination (NBS) of methyl tiglate—the methyl ester of tiglic acid, which carries the identical 2-methyl-2-butenyl carbon skeleton—yields a 2:1 mixture of methyl γ-bromotiglate (the allylic bromide corresponding to 1-bromo-2-methyl-2-butene substitution at the γ-position) and methyl β′-bromotiglate [1]. Critically, this 2:1 γ/β′ ratio was demonstrated to be unaffected by changes in solvent, radical initiator, or the size of the ester alkoxy group, indicating a thermodynamically controlled regiochemical preference inherent to the tiglyl/angelyl skeleton [1]. This behavior contrasts with simpler allylic systems such as crotyl derivatives, where the absence of the 2-methyl substituent alters the relative stability of the allylic radical intermediates and consequently shifts the product distribution [2]. The same NBS treatment of methyl angelate (the Z-isomer ester) produced identical products, and both angelic and tiglic acid derivatives equilibrated to a >9:1 tiglic:angelic ratio under catalytic NBS conditions, demonstrating that the E-configuration is thermodynamically favored for this carbon skeleton [1].

Radical Regioselectivity

Head-to-head

γ/β′ ratio 2:1, invariant to solvent/catalyst

Predictable regiochemistry reduces optimization

Thermodynamic control confirmed on tiglate ester

Evidence Dimension	Regioselectivity of radical allylic bromination (γ-substitution vs. β′-substitution)
Target Compound Data	Methyl tiglate (E-2-methyl-2-butenoate) → γ-bromotiglate : β′-bromotiglate = 2:1 ratio. Ratio invariant to solvent, catalyst, and ester alkoxy group size. Tiglic/angelic acid equilibrium ratio >9:1 favoring E.
Comparator Or Baseline	Typical unsymmetrical allylic substrates (e.g., crotyl derivatives): product distribution varies with substitution pattern and reaction conditions. The 2-methyl substituent uniquely directs regiochemistry.
Quantified Difference	γ/β′ = 2.0 (target skeleton) vs. variable ratios for non-2-methyl-substituted allylic systems. E/Z thermodynamic equilibrium ratio >9:1 for the tiglyl/angelyl acid pair under NBS catalysis.
Conditions	Wohl-Ziegler bromination with N-bromosuccinimide (NBS); multiple solvents and catalysts tested; product ratio determined to be thermodynamically controlled.

Why This Matters

This thermodynamically robust 2:1 regioselectivity provides predictable synthetic outcomes when 1-bromo-2-methyl-2-butene or its derivatives undergo radical-mediated chemistry, reducing optimization burden compared to allylic bromides lacking the 2-methyl substituent, where regiochemical outcomes are more condition-dependent.

• [1] Löffler, A.; Pratt, R.J.; Rüesch, H.P.; Dreiding, A.S. Die Wohl-Ziegler-Bromierung von Tiglin- und Angelika-säureestern. Helvetica Chimica Acta 1970, 53 (2), 383–403. Wohl-Ziegler bromination of methyl tiglate gave 2:1 γ/β′ product mixture; ratio independent of solvent, catalyst, and ester alkoxy group; tiglic/angelic acid equilibrium >9:1 (E/Z) under NBS catalysis. View Source
• [2] Sadeghipour, M. Hydrocarbon Functionalization via a New Free Radical-Based Condensation Reaction. Ph.D. Dissertation, Virginia Polytechnic Institute and State University, 1998. Relative rate constants for benzyl radical addition to CH2=C(Z)CH2Br: Z=CN (180), COOEt (110), Ph (65), H (1.0). https://vtechworks.lib.vt.edu/items/7ac0c511-f4d1-4410-933a-c7c2a0641ab7 View Source

Synthetic Application Specificity: Tiglyl Group Introduction in the Total Synthesis of (±)-Bakkenolide-A

In the concise five-step total synthesis of (±)-bakkenolide-A—a sesquiterpene natural product—tiglyl bromide ((E)-1-bromo-2-methyl-2-butene) was employed as the specific alkylating agent for the first of two sequential alkylations of ethyl 4-benzyloxyacetoacetate, followed by a second alkylation with (Z)-5-bromo-1,3-pentadiene and an intramolecular Diels-Alder cyclization as the key step [1]. The tiglyl bromide was selected because it introduces the (E)-2-methyl-2-butenyl fragment with the precise substitution pattern and stereochemistry required for the bakkenolide carbon skeleton; alternative allylic bromides such as prenyl bromide (which would deliver a 3-methyl-2-butenyl group) or crotyl bromide (which lacks the 2-methyl substituent) would generate constitutionally different intermediates incapable of converging to the target natural product [1]. The same research group also synthesized C-7, C-10, and C-7,10 epimers of bakkenolide-A using the identical tiglyl bromide alkylation strategy, underscoring the reproducibility of this transformation [2].

Total Synthesis

Reported

5-step (±)-bakkenolide-A; tiglyl bromide as key alkylating agent

2-methyl isomer required for convergent synthesis

Prenyl/crotyl would yield non-convergent intermediates

Evidence Dimension	Structural requirement for the 2-methyl-2-butenyl (tiglyl) fragment in natural product total synthesis
Target Compound Data	Tiglyl bromide used as alkylating agent in Step 1 of the 5-step (±)-bakkenolide-A synthesis; product: ethyl 2-(2-methyl-2-butenyl)-4-benzyloxyacetoacetate intermediate.
Comparator Or Baseline	Prenyl bromide: would introduce 3-methyl-2-butenyl (prenyl) group—constitutionally different. Crotyl bromide: would introduce 2-butenyl (crotyl) group—lacks C-2 methyl. Allyl bromide: would introduce unsubstituted allyl group.
Quantified Difference	Synthetic route convergence dependent on the specific 2-methyl-2-butenyl carbon skeleton; alternative allylic bromides produce non-convergent intermediates. Total synthesis achieved in 5 steps from ethyl 4-benzyloxyacetoacetate.
Conditions	Sequential alkylations with tiglyl bromide and (Z)-5-bromo-1,3-pentadiene; intramolecular Diels-Alder cyclization; minor byproducts: 7-epi-, 10-epi-, and 7,10-diepi-bakkenolide A.

Why This Matters

This total synthesis exemplifies why procurement of the correct 2-methyl positional isomer (not the 3-methyl prenyl isomer) is non-negotiable for target-oriented synthesis: the carbon skeleton of the alkylating agent is directly incorporated into the final product, and substitution by any other allylic bromide would produce a structurally distinct compound.

• [1] Back, T.G.; Payne, J.E. A Concise Total Synthesis of (±)-Bakkenolide A by Means of an Intramolecular Diels-Alder Reaction. Organic Letters 1999, 1 (4), 663–665. PMID: 10905873. DOI: 10.1021/ol990747y. Tiglyl bromide used in sequential alkylation; 5-step synthesis. View Source
• [2] Back, T.G.; Payne, J.E. Synthesis of (±)-Bakkenolide-A and Its C-7, C-10, and C-7,10 Epimers by Means of an Intramolecular Diels-Alder Reaction. Scilit / SciencePlus. Tiglyl bromide alkylation strategy extended to epimer synthesis. View Source

Evidence-Backed Application Scenarios for 1-Bromo-2-methyl-2-butene Procurement

Stereospecific Introduction of the Tiglyl (E-2-Methyl-2-butenyl) Motif in Natural Product and Terpenoid Synthesis

When a synthetic route requires the stereodefined (E)-2-methyl-2-butenyl fragment—as in the total synthesis of bakkenolide-A sesquiterpenes—1-bromo-2-methyl-2-butene (E-isomer, tiglyl bromide) is the direct alkylating agent of choice. The E-configuration of the trisubstituted double bond is preserved during nucleophilic displacement, a stereochemical feature that neither prenyl bromide (no E/Z isomerism) nor crotyl bromide (isomeric mixture, no 2-methyl group) can replicate [1]. Procurement specifications should require CAS 57253-30-2 explicitly, with verification by refractive index (predicted nD 1.470) or GC-MS to confirm E-isomer identity and exclude the prenyl isomer (CAS 870-63-3) [1].

Radical Allylic Functionalization with Predictable Regiochemical Outcome

For Wohl-Ziegler or related radical bromination/functionalization sequences on tiglyl/angelyl-derived substrates, the thermodynamically controlled 2:1 γ/β′ regioselectivity demonstrated for the methyl tiglate skeleton [2] provides a predictable product distribution that is invariant to solvent and catalyst choice. This contrasts with the condition-dependent regiochemistry observed in simpler allylic systems, reducing the need for extensive reaction optimization. Users procuring 1-bromo-2-methyl-2-butene as a building block for radical chemistry can leverage this intrinsic regiochemical bias in retrosynthetic planning [2].

Phase-Transfer and Extraction-Optimized Synthesis Requiring Elevated Lipophilicity

With an ACD/LogP of 2.86—approximately 1.07 log units higher than allyl bromide (LogP 1.79) and ~0.9 units above crotyl bromide (~1.96)—1-bromo-2-methyl-2-butene partitions approximately 10–12 times more favorably into organic phases [3]. This property is advantageous in biphasic alkylation reactions and liquid-liquid extraction workups where higher organic-phase retention of the bromide electrophile or its derivatives improves recovery and minimizes aqueous waste. The elevated boiling point (125.9 °C predicted) also permits higher reaction temperatures than allyl bromide (71 °C) without pressurization, expanding the thermal window for SN2 alkylations [3].

Analytical Reference Standard and Quality Control in Pharmaceutical Development

(2E)-1-Bromo-2-methyl-2-butene is listed as a fully characterized reference standard for analytical method development, method validation (AMV), and quality-controlled (QC) applications during drug substance synthesis and formulation, with traceability against pharmacopeial standards (USP or EP) . Its use as a reference standard for the API Butenethiol underscores the regulatory-grade documentation and characterization available for this compound, supporting its selection over less thoroughly characterized allylic bromide alternatives in GMP and GLP environments .

Application

Selection Property

Validation Focus

Tiglyl motif in terpenoid synthesis

E-isomer stereochemical identity (CAS 57253-30-2)

Refractive index or GC-MS isomer confirmation

Radical allylic functionalization

Thermodynamically controlled regioselectivity

Product distribution consistency across conditions

Biphasic alkylation/extraction

Higher lipophilicity and boiling point than allyl/crotyl bromide

Organic-phase partitioning recovery

Analytical reference standard

Stereochemically defined reference with traceability

Method validation and QC support

• [1] Back, T.G.; Payne, J.E. A Concise Total Synthesis of (±)-Bakkenolide A by Means of an Intramolecular Diels-Alder Reaction. Organic Letters 1999, 1 (4), 663–665. PMID: 10905873. DOI: 10.1021/ol990747y. View Source
• [2] Löffler, A.; Pratt, R.J.; Rüesch, H.P.; Dreiding, A.S. Die Wohl-Ziegler-Bromierung von Tiglin- und Angelika-säureestern. Helvetica Chimica Acta 1970, 53 (2), 383–403. γ/β′ = 2:1; ratio independent of conditions; E/Z equilibrium >9:1. View Source
• [3] Wikipedia. Allyl bromide. Boiling point 71 °C; Density 1.398 g/cm³; log P 1.79. https://en.wikipedia.org/wiki/Allyl_bromide View Source